molecular formula C11H25N3 B8279354 N-[1-(3-Dimethylaminopropyl)piperidin-4-yl]-N-methylamine

N-[1-(3-Dimethylaminopropyl)piperidin-4-yl]-N-methylamine

Cat. No.: B8279354
M. Wt: 199.34 g/mol
InChI Key: OCDBXTYJCXWDHC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-[1-(3-Dimethylaminopropyl)piperidin-4-yl]-N-methylamine is a useful research compound. Its molecular formula is C11H25N3 and its molecular weight is 199.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H25N3

Molecular Weight

199.34 g/mol

IUPAC Name

1-[3-(dimethylamino)propyl]-N-methylpiperidin-4-amine

InChI

InChI=1S/C11H25N3/c1-12-11-5-9-14(10-6-11)8-4-7-13(2)3/h11-12H,4-10H2,1-3H3

InChI Key

OCDBXTYJCXWDHC-UHFFFAOYSA-N

Canonical SMILES

CNC1CCN(CC1)CCCN(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of tert-butyl [1-(3-dimethylaminopropionyl)piperidin-4-yl]carbamate (2.73 g) in tetrahydrofuran (30 ml) was stirred in an ice bath, and lithium aluminum hydride (1.04 g) was gradually added thereto. The mixture was stirred under a nitrogen atmosphere, for 15 minutes in an ice bath and for 15 minutes at room temperature. It was further heated to reflux for 7 hours under a nitrogen atmosphere. The reaction mixture was cooled in an ice bath, and then water (1.0 ml), 5N aqueous sodium hydroxide (1.0 ml) and water (5.0 ml) were added thereto in that order and stirring was carried out on ice. The insoluble portion was filtered. The filtrate was concentrated to provide the title compound (1.51 g, 83.2%) as a pale yellow oil.
Name
tert-butyl [1-(3-dimethylaminopropionyl)piperidin-4-yl]carbamate
Quantity
2.73 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
1.04 g
Type
reactant
Reaction Step Two
Name
Quantity
1 mL
Type
reactant
Reaction Step Three
Quantity
1 mL
Type
reactant
Reaction Step Three
Name
Quantity
5 mL
Type
reactant
Reaction Step Three
Yield
83.2%

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